Cas no 2034281-67-7 (N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide)
2034281-67-7 structure
Product Name:N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide
CAS No:2034281-67-7
MF:C22H25N3O4
MW:395.4516
CID:5348917
Update Time:2023-11-21
N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide
- N-(isochroman-3-ylmethyl)-2-(3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl)acetamide
- N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide
-
- Inchi: 1S/C22H25N3O4/c1-28-19-8-6-18(7-9-19)25-11-10-24(22(25)27)14-21(26)23-13-20-12-16-4-2-3-5-17(16)15-29-20/h2-9,20H,10-15H2,1H3,(H,23,26)
- InChI Key: IYJHZOOKKKMWQI-UHFFFAOYSA-N
- SMILES: O1C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])C1([H])C([H])([H])N([H])C(C([H])([H])N1C(N(C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])[H])C([H])([H])C1([H])[H])=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 578
- XLogP3: 1.8
- Topological Polar Surface Area: 71.1
N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6487-0398-2μmol |
N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide |
2034281-67-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6487-0398-5μmol |
N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide |
2034281-67-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6487-0398-10μmol |
N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide |
2034281-67-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6487-0398-20μmol |
N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide |
2034281-67-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6487-0398-1mg |
N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide |
2034281-67-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6487-0398-2mg |
N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide |
2034281-67-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6487-0398-3mg |
N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide |
2034281-67-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6487-0398-4mg |
N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide |
2034281-67-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6487-0398-5mg |
N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide |
2034281-67-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6487-0398-10mg |
N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide |
2034281-67-7 | 10mg |
$79.0 | 2023-09-08 |
N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2034281-67-7 (N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk